Cas no 1806524-26-4 (1-Bromo-3-(2-(chloromethyl)-6-nitrophenyl)propan-2-one)

• Product Name: 1-Bromo-3-(2-(chloromethyl)-6-nitrophenyl)propan-2-one
• CAS No: 1806524-26-4
• MF: C₁₀H₉BrClNO₃
• MW: 306.540361166
• CID: 4975949
• Update Time: 2025-05-26

1-Bromo-3-(2-(chloromethyl)-6-nitrophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(2-(chloromethyl)-6-nitrophenyl)propan-2-one

• Inchi： 1S/C10H9BrClNO3/c11-5-8(14)4-9-7(6-12)2-1-3-10(9)13(15)16/h1-3H,4-6H2
• InChI Key： JEEAKPGICFUMSB-UHFFFAOYSA-N
• SMILES： BrCC(CC1C(=CC=CC=1CCl)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 269
• XLogP3: 2.6
• Topological Polar Surface Area: 62.9

Additional information on 1-Bromo-3-(2-(chloromethyl)-6-nitrophenyl)propan-2-one

Chemical Profile of 1-Bromo-3-(2-(chloromethyl)-6-nitrophenyl)propan-2-one (CAS No. 1806524-26-4)

1-Bromo-3-(2-(chloromethyl)-6-nitrophenyl)propan-2-one is a specialized organic compound with a molecular formula that underscores its potential utility in synthetic chemistry and pharmaceutical research. The compound’s structure, featuring a bromo-substituted ketone moiety linked to a nitrophenyl ring with a chloromethyl substituent, positions it as a versatile intermediate in the synthesis of more complex molecules. This profile delves into the compound’s chemical properties, synthetic pathways, and emerging applications, particularly in the context of modern medicinal chemistry.

The molecular architecture of 1-Bromo-3-(2-(chloromethyl)-6-nitrophenyl)propan-2-one is characterized by its high degree of functionalization. The presence of both bromine and nitro groups on the aromatic ring, coupled with the chloromethyl side chain on the propanone backbone, makes it an attractive scaffold for further derivatization. Such structural features are often exploited in the design of bioactive molecules, where electron-withdrawing groups like nitro and halogens can modulate reactivity and binding affinity.

In synthetic chemistry, this compound serves as a precursor for constructing more intricate structures. The bromine atom, for instance, can undergo cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings to introduce aryl or heteroaryl groups, respectively. Meanwhile, the nitro group can be reduced to an amine or further functionalized via diazotization or nucleophilic aromatic substitution. The chloromethyl group provides an entry point for etherification or thiolation reactions, enabling the formation of diverse functional motifs.

Recent advancements in medicinal chemistry have highlighted the importance of nitroaromatic compounds in drug discovery. The nitro group in 1-Bromo-3-(2-(chloromethyl)-6-nitrophenyl)propan-2-one can be selectively reduced to an amine under mild conditions, yielding amines that are prevalent in many pharmacophores. This transformation has been leveraged in the development of novel antimicrobial and anticancer agents. For example, nitroaromatic derivatives have shown promise in targeting bacterial enzymes involved in DNA replication and repair, making them valuable candidates for next-generation antibiotics.

The chloromethyl functionality in this compound also opens avenues for bioconjugation strategies. Chloromethylation reactions can be used to attach biomolecules such as peptides or carbohydrates, facilitating the development of targeted therapeutics. In particular, prodrugs that rely on enzymatic cleavage of the chloromethyl group have been explored as a means to enhance bioavailability and site-specific delivery of active pharmaceutical ingredients.

From a computational chemistry perspective, the electronic properties of 1-Bromo-3-(2-(chloromethyl)-6-nitrophenyl)propan-2-one have been studied to predict its reactivity and binding interactions. Density Functional Theory (DFT) calculations indicate that the nitro group exerts significant electron-withdrawing effects, which can influence both steric and electronic properties of adjacent functional groups. These insights are crucial for rationalizing experimental observations and guiding synthetic modifications.

In industrial applications, this compound has found utility in the synthesis of specialty chemicals and fine intermediates. Its structural complexity allows for fine-tuning of physical properties such as solubility and melting point through structural modifications. Such attributes are particularly important in formulating agrochemicals and liquid crystals, where precise control over molecular interactions is essential.

The role of 1-Bromo-3-(2-(chloromethyl)-6-nitrophenyl)propan-2-one in material science is also noteworthy. Nitroaromatic compounds are known for their thermal stability and light absorption properties, making them suitable candidates for organic electronics applications. Researchers have explored derivatives of this class for use in organic light-emitting diodes (OLEDs) and photovoltaic cells, where efficient energy conversion is critical.

Future directions in the study of this compound may involve exploring its role in green chemistry initiatives. For instance, catalytic methods could be developed to minimize waste during its synthesis or derivatization. Additionally, biocatalytic approaches using enzymes to modify specific functional groups could offer sustainable alternatives to traditional chemical transformations.

In summary,1-Bromo-3-(2-(chloromethyl)-6-nitrophenyl)propan-2-one represents a multifaceted compound with broad applications across synthetic chemistry, pharmaceutical research, and material science. Its unique structural features provide opportunities for innovative drug design and advanced material development. As research continues to uncover new methodologies for functionalizing complex scaffolds like this one, its importance in modern chemical innovation is likely to grow.